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Compound of Interest

Compound Name: N-Boc-4-piperidinemethanol

Cat. No.: B043165 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the safety profile of chemical reagents is paramount. This guide provides a

detailed overview of the safety information for N-Boc-4-piperidinemethanol (CAS No.

123855-51-6), a key intermediate in organic synthesis.

Synonyms: 1-N-Boc-4-hydroxymethyl-piperidine, 4-Hydroxymethyl-piperidine-1-carboxylic acid

tert-butyl ester[1]

Hazard Identification and Classification
N-Boc-4-piperidinemethanol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to skin, eye, and respiratory irritation.[2][3]

GHS Pictogram:

GHS Exclamation Mark Pictogram

Signal Word: Warning[2]

Hazard Statements:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]
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H335: May cause respiratory irritation.[2][3]

Precautionary Statements: A series of precautionary statements are provided to ensure safe

handling and to outline emergency procedures. These include:

Prevention: P261, P264, P271, P280[2][3]

Response: P302 + P352, P305 + P351 + P338[3]

The following diagram illustrates the logical flow of GHS classification for this substance.
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Caption: GHS Hazard Classification Workflow for N-Boc-4-piperidinemethanol.

Physical and Chemical Properties
A summary of the key physical and chemical properties of N-Boc-4-piperidinemethanol is
provided in the table below.
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Property Value Reference

Molecular Formula C₁₁H₂₁NO₃ [1][4]

Molecular Weight 215.29 g/mol [1][4][5]

Appearance
Off-white to yellowish solid

powder
[1]

Melting Point 78-82 °C [6]

Purity ≥97% or ≥99% (GC) [1][4]

Storage Temperature 0-8°C [1]

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken.

Exposure Route First-Aid Measure Reference

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give

artificial respiration. Get

medical advice/attention.

[2][3]

Skin Contact

Wash with plenty of soap and

water. Get medical

advice/attention.

[2][3]

Eye Contact

Immediately flush eyes

thoroughly with water for at

least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Get medical attention.

[2][3]

Ingestion
Do NOT induce vomiting. Get

medical attention.
[3]
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The following diagram illustrates the recommended first-aid workflow.
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Caption: First-Aid Measures Workflow for N-Boc-4-piperidinemethanol Exposure.

Handling, Storage, and Personal Protection
Proper handling and storage procedures are crucial to minimize risk.

Handling:

Use only outdoors or in a well-ventilated area.[2]

Avoid breathing dust, mist, or spray.[2]

Wash skin thoroughly after handling.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

Storage:

Store in a dry, cool, and well-ventilated place.[3]
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Keep containers tightly closed.[3]

Recommended storage temperature is between 0-8°C.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical goggles or safety glasses.[2]

Hand Protection: Protective gloves.[2]

Skin and Body Protection: Wear suitable protective clothing.[2]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[2]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, sparks, and flame.

Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: Under normal conditions of storage and use,

hazardous decomposition products should not be produced. In case of fire, hazardous

decomposition products may be released.[2]

This guide is intended to provide a comprehensive overview of the safety data for N-Boc-4-
piperidinemethanol. It is essential to consult the full Safety Data Sheet (SDS) from your

supplier before handling this chemical and to ensure that all appropriate safety precautions are

in place. Always handle chemical reagents in a well-ventilated fume hood and wear the

appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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